Cas no 1823036-94-7 (1-(5-benzoylthiophen-2-yl)methanamine hydrobromide)

• Product Name: 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide
• CAS No: 1823036-94-7
• MF: C₁₂H₁₂BrNOS
• MW: 298.198781013489
• MDL: MFCD24387829
• CID: 4775906
• PubChem ID: 72716717
• Update Time: 2025-11-01

1-(5-benzoylthiophen-2-yl)methanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• [5-(aminomethyl)-2-thienyl](phenyl)methanone hydrobromide
• (5-benzoylthiophen-2-yl)methanamine hydrobromide
• [5-(aminomethyl)thiophen-2-yl]-phenylmethanone;hydrobromide
• 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide

• MDL： MFCD24387829
• Inchi： 1S/C12H11NOS.BrH/c13-8-10-6-7-11(15-10)12(14)9-4-2-1-3-5-9;/h1-7H,8,13H2;1H
• InChI Key： MTHDLFAFMGSXTJ-UHFFFAOYSA-N
• SMILES： Br.S1C(CN)=CC=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.98230 g/mol
• Monoisotopic Mass: 296.98230 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3
• Molecular Weight: 298.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide

1-(5-Benzoylthiophen-2-yl)methanamine Hydrobromide: A Comprehensive Overview

1-(5-Benzoylthiophen-2-yl)methanamine hydrobromide (CAS No. 1823036-94-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has garnered attention from researchers worldwide. The molecule consists of a thiophene ring substituted with a benzoyl group at the 5-position and a methanamine group at the 2-position, making it a derivative of benzoylthiophene. The hydrobromide salt form suggests its potential use in pharmaceutical applications, where such salts are often employed to enhance solubility and stability.

The synthesis of 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide involves a series of well-established organic reactions. The thiophene ring is first functionalized with a benzoyl group through Friedel-Crafts acylation, followed by nucleophilic substitution to introduce the methanamine moiety. The final step involves protonation with hydrobromic acid to form the hydrobromide salt. This multi-step synthesis highlights the versatility of thiophene derivatives in organic synthesis and their ability to serve as scaffolds for diverse functional groups.

Recent studies have explored the bioactivity of benzoylthiophene derivatives, including 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide, in various biological systems. Research has shown that these compounds exhibit potential anti-inflammatory, antioxidant, and neuroprotective properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit the production of reactive oxygen species (ROS) in neuronal cells, suggesting its role in protecting against oxidative stress-induced neurodegenerative diseases.

In addition to its biological activity, 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide has been investigated for its pharmacokinetic properties. Preclinical studies indicate that the compound has moderate oral bioavailability and exhibits favorable distribution characteristics in rodents. These findings underscore its potential as a lead compound for drug development, particularly in the areas of neuroprotection and inflammation management.

The structural uniqueness of 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide lies in its combination of a thiophene ring with electron-withdrawing groups (the benzoyl group) and an amine moiety. This combination creates a molecule with both aromaticity and hydrogen bonding capabilities, which are critical for its interactions with biological targets. The presence of the thiophene ring also contributes to the compound's stability and lipophilicity, making it suitable for crossing biological membranes.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for benzoylthiophene derivatives to enhance their scalability and reduce production costs. Additionally, efforts are being made to explore the therapeutic potential of these compounds in various disease models, including Alzheimer's disease and Parkinson's disease. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(5-benzoylthiophen-2-yl)methanamine hydrobromide represents a promising compound with diverse applications in drug discovery and development. Its unique structure, coupled with its demonstrated bioactivity and pharmacokinetic properties, positions it as a valuable tool in advancing our understanding of molecular mechanisms underlying various diseases. As research continues to unfold, this compound may pave the way for innovative therapeutic strategies that address unmet medical needs.